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Compound of Interest

Compound Name: Cy7 NHS ester

Cat. No.: B15555449 Get Quote

Application Note & Protocol

Audience: Researchers, scientists, and drug development professionals.

Introduction:

This document provides a detailed protocol for the dissolution of Cyanine7 (Cy7) N-

hydroxysuccinimide (NHS) ester in dimethyl sulfoxide (DMSO). Cy7 NHS ester is a near-

infrared (NIR) fluorescent dye commonly used for labeling biomolecules containing primary

amines, such as proteins, antibodies, and amine-modified oligonucleotides.[1][2] Proper

dissolution and handling of this reactive dye are critical for successful conjugation and to

ensure the integrity of the final labeled product. This protocol outlines the necessary steps,

precautions, and storage conditions to maintain the reactivity of the Cy7 NHS ester.

Materials and Equipment
Cy7 NHS ester

Anhydrous (dry) Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes

Pipettes and pipette tips

Vortex mixer

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b15555449?utm_src=pdf-interest
https://www.benchchem.com/product/b15555449?utm_src=pdf-body
https://www.genecopoeia.com/wp-content/uploads/2015/10/CyDye-NHS-Ester.pdf
https://www.aatbio.com/products/cyanine-7-monosuccinimidyl-ester-cy7-nhs-ester
https://www.benchchem.com/product/b15555449?utm_src=pdf-body
https://www.benchchem.com/product/b15555449?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15555449?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Nitrogen gas (optional)

Quantitative Data Summary
The following tables summarize key quantitative data for the dissolution and use of Cy7 NHS
ester.

Table 1: Solubility of Cy7 NHS Ester

Solvent Solubility Reference

DMSO Soluble, approx. 10 mg/mL [3]

DMF Soluble, approx. 10 mg/mL [3]

Dichloromethane Soluble

Water Low solubility [4]

Table 2: Recommended Stock Solution Concentrations

Concentration (by
Mass)

Concentration
(Molar)

Solvent Reference

10 mg/mL ~14.6 mM Anhydrous DMSO [1][5][6][7]

1 mg/mL ~1.46 mM Anhydrous DMSO [1]

10 mM - Anhydrous DMSO [5][6][8]

Note: The molar concentration is calculated based on a molecular weight of approximately

682.8 g/mol for Cy7 NHS ester. This value may vary slightly between suppliers.

Experimental Protocol
This protocol describes the preparation of a Cy7 NHS ester stock solution in anhydrous

DMSO.

3.1. Pre-dissolution Preparation:
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Equilibrate Reagents: Allow the vial of Cy7 NHS ester and the anhydrous DMSO to come to

room temperature before opening. This is crucial to prevent condensation of moisture, which

can hydrolyze the NHS ester and reduce its reactivity.

Use Anhydrous DMSO: It is critical to use anhydrous (dry) DMSO to minimize hydrolysis of

the NHS ester. If the DMSO is not new, it is recommended to use a freshly opened bottle or

one that has been properly stored to prevent moisture absorption.

3.2. Dissolution Procedure:

Aliquot Cy7 NHS Ester: Briefly centrifuge the vial of Cy7 NHS ester to ensure all the powder

is at the bottom.

Add Anhydrous DMSO: Add the appropriate volume of anhydrous DMSO to the vial to

achieve the desired concentration (e.g., for a 10 mg/mL stock solution, add 100 µL of DMSO

to 1 mg of Cy7 NHS ester).[1]

Vortex: Vortex the vial for a short period to ensure the dye is completely dissolved.[1] Gentle

pipetting up and down can also aid in dissolution. The solution should be a clear, dark green

color.

3.3. Handling and Storage of the Stock Solution:

Immediate Use: It is highly recommended to prepare the Cy7 NHS ester stock solution

immediately before use, as the reactive NHS ester is not very stable in solution.[1]

Short-Term Storage: If immediate use is not possible, the DMSO stock solution can be

stored for a short period. For storage, it is recommended to aliquot the solution into single-

use volumes to avoid repeated freeze-thaw cycles.[8] Store at -20°C or -80°C, protected

from light and moisture.[5][9][10] Some sources suggest a storage duration of up to 1-2

months at -20°C.[11]

Inert Gas: For longer-term storage of the stock solution, purging the vial with an inert gas like

nitrogen before sealing can help to displace moisture and oxygen, further preserving the

reactivity of the ester.[3]

Experimental Workflow Diagram
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The following diagram illustrates the workflow for preparing and using a Cy7 NHS ester DMSO

stock solution for biomolecule labeling.

Workflow for Cy7 NHS Ester Dissolution and Labeling

Preparation of Cy7 NHS Ester Stock Solution

Biomolecule Labeling

Start: Obtain Cy7 NHS Ester and Anhydrous DMSO

Equilibrate Reagents to Room Temperature

Add Anhydrous DMSO to Cy7 NHS Ester

Vortex to Dissolve

Cy7 NHS Ester Stock Solution

Add Cy7 NHS Ester Stock Solution to Biomolecule

Use Immediately

Prepare Biomolecule in Reaction Buffer (pH 8.3-8.5)

Incubate Reaction Mixture

Purify Labeled Biomolecule

End: Labeled Biomolecule
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Click to download full resolution via product page

Caption: Workflow for dissolving Cy7 NHS ester and subsequent biomolecule labeling.

Signaling Pathway and Logical Relationships
The reaction between Cy7 NHS ester and a primary amine on a biomolecule is a direct

conjugation and does not involve a signaling pathway. The logical relationship is a

straightforward nucleophilic acyl substitution.

Reaction of Cy7 NHS Ester with a Primary Amine

Cy7 NHS Ester

Nucleophilic Acyl Substitution
(pH 8.3-8.5)

Primary Amine on Biomolecule (R-NH2)

Cy7-Labeled Biomolecule (Stable Amide Bond) N-hydroxysuccinimide (Byproduct)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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